Cas no 21710-12-3 (Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)-)

Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)- structure
21710-12-3 structure
Product Name:Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)-
CAS No:21710-12-3
MF:C28H24CuN4
MW:480.062967300415
CID:288953
PubChem ID:167999
Update Time:2025-04-19

Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

    • Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)-
    • copper(I) bis(2,9-dimethyl-1,10-phenanthroline)
    • copper(1+),2,9-dimethyl-1,10-phenanthroline
    • 21710-12-3
    • [Neocuproine]2 Cu+
    • DTXSID90176102
    • copper(1+);2,9-dimethyl-1,10-phenanthroline
    • copper(1+);2, 9-dimethyl-1, 10-phenanthroline
    • Copper(1+)bis(2,9-diMethyl- 1,10-phenanthroline
    • Bis(neocuproine)copper(I)
    • (T-4)-Bis(2,9-dimethyl-1,10-phenanthroline-N1,N10)copper(1+)
    • cuprous 2,9-dimethyl-1,10-phenanthroline
    • Copper(1+), bis(2,9-dimethyl-1,10-phenanthroline-N1,N10)-, (T-4)-
    • Inchi: 1S/2C14H12N2.Cu/c2*1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9;/h2*3-8H,1-2H3;/q;;+1
    • InChI Key: ZNPNBVMODOYEAB-UHFFFAOYSA-N
    • SMILES: [Cu+].N1C(C)=CC=C2C=CC3=CC=C(C)N=C3C=12.N1C(C)=CC=C2C=CC3=CC=C(C)N=C3C=12

Computed Properties

  • Exact Mass: 479.129694g/mol
  • Monoisotopic Mass: 479.129694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų
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